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Introduction

3-Dimethylaminomethyl-benzylamine, with the CAS number 246258-97-9, is a substituted

aromatic amine. Its structure, featuring a benzylamine core with a dimethylaminomethyl

substituent at the meta position, makes it a molecule of interest for various applications in

organic synthesis and potentially in the development of novel compounds with biological

activity. This technical guide provides a comprehensive overview of the known physical and

chemical properties, a plausible synthetic approach, and safety considerations for this

compound. Due to the limited availability of data in public domains, some properties and

experimental details are based on structurally related compounds.

Physical and Chemical Properties
While specific experimental data for 3-Dimethylaminomethyl-benzylamine is scarce, some

general properties have been reported. The information available is summarized in the table

below. For context, properties of the related compound N,N-Dimethylbenzylamine are also

provided where available, as they may offer some indication of the expected characteristics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1340853?utm_src=pdf-interest
https://www.benchchem.com/product/b1340853?utm_src=pdf-body
https://www.benchchem.com/product/b1340853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physical and Chemical Properties of 3-Dimethylaminomethyl-benzylamine and

Related Compounds

Property
3-
Dimethylaminomet
hyl-benzylamine

N,N-
Dimethylbenzylami
ne (for
comparison)

Source

CAS Number 246258-97-9 103-83-3 [1][2]

Molecular Formula C₁₀H₁₆N₂ C₉H₁₃N [2]

Molecular Weight 164.25 g/mol 135.21 g/mol [2]

Physical Form Solid
Colorless to light

yellow liquid
[1]

Boiling Point Data not available 180-183 °C [3]

Melting Point Data not available -75 °C [3]

Density Data not available 0.90 g/cm³ at 20 °C [3]

Solubility Data not available 8 g/L in water [3]

Vapor Pressure Data not available 2.4 hPa at 20 °C [3]

Flash Point Data not available 55 °C [3]

Autoignition

Temperature
Data not available 410 °C [3]

Chemical Reactivity
The chemical reactivity of 3-Dimethylaminomethyl-benzylamine is dictated by the presence

of both a primary and a tertiary amine, as well as the aromatic ring.

Basicity: Like other amines, it is expected to be basic and will react with acids to form salts.

N-Alkylation and N-Acylation: The primary amine group is susceptible to reactions such as

alkylation and acylation.
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Reactions of the Tertiary Amine: The tertiary dimethylamino group can undergo

quaternization reactions with alkyl halides.

Electrophilic Aromatic Substitution: The benzene ring can undergo electrophilic substitution

reactions, with the substitution pattern influenced by the existing activating groups.

Directed Ortho-Metalation: The dimethylaminomethyl group can direct ortho-lithiation when

treated with strong bases like butyl lithium, allowing for further functionalization of the

aromatic ring.[4]

Synthesis
A specific, detailed experimental protocol for the synthesis of 3-Dimethylaminomethyl-
benzylamine is not readily available in the reviewed literature. However, a plausible synthetic

route can be devised based on general methods for the synthesis of substituted benzylamines.

One common approach is the reductive amination of a suitable aldehyde with an amine. An

alternative is the reaction of a benzyl halide with the appropriate amine.

A potential synthetic pathway for 3-Dimethylaminomethyl-benzylamine could involve the

reaction of 3-formyl-N,N-dimethylbenzylamine with ammonia or a protected form of ammonia,

followed by reduction. Alternatively, starting from 3-(bromomethyl)benzylamine, a reaction with

dimethylamine could yield the final product.

Below is a generalized workflow for the synthesis of a substituted N,N-dimethylbenzylamine,

which could be adapted for 3-Dimethylaminomethyl-benzylamine.
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Starting Materials

Step 1: Imine Formation (Reductive Amination)

Intermediate

Step 2: Reduction

Final Product

3-Formylbenzaldehyde
or protected equivalent

Reaction with Dimethylamine
(Solvent, e.g., Methanol)

Dimethylamine

Imine Intermediate

Reduction
(e.g., NaBH4, H2/Pd-C)

3-(Dimethylaminomethyl)benzylamine

Click to download full resolution via product page

Figure 1: A generalized workflow for the synthesis of 3-Dimethylaminomethyl-benzylamine
via reductive amination.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and characterization of 3-
Dimethylaminomethyl-benzylamine are not available in the public domain. Researchers

wishing to prepare this compound would need to adapt general procedures for the synthesis of

substituted benzylamines. A general protocol for reductive amination is provided below as a

starting point.
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General Protocol for Reductive Amination:

Imine Formation: Dissolve the aldehyde (1 equivalent) in a suitable solvent (e.g., methanol,

ethanol, or dichloromethane). Add the amine (1-1.2 equivalents) and stir the mixture at room

temperature. The reaction progress can be monitored by techniques such as TLC or GC-MS.

Reduction: Once imine formation is complete, cool the reaction mixture in an ice bath. Add a

reducing agent (e.g., sodium borohydride, sodium triacetoxyborohydride) portion-wise,

maintaining a low temperature.

Work-up: After the reduction is complete (as monitored by TLC or GC-MS), quench the

reaction by the slow addition of water or a dilute acid. Extract the product with an appropriate

organic solvent.

Purification: Wash the combined organic layers with brine, dry over an anhydrous salt (e.g.,

Na₂SO₄ or MgSO₄), and concentrate under reduced pressure. The crude product can then

be purified by column chromatography or distillation.

Note: This is a generalized protocol and the specific conditions (solvent, temperature, reaction

time, and purification method) would need to be optimized for the synthesis of 3-
Dimethylaminomethyl-benzylamine.

Biological Activity and Signaling Pathways
There is currently no specific information available in the scientific literature regarding the

biological activity or any involvement in signaling pathways of 3-Dimethylaminomethyl-
benzylamine.

However, the broader class of substituted benzylamines and compounds containing the N,N-

dimethylaminomethyl moiety have been investigated for a range of biological activities. For

instance, some aminobenzylnaphthols have shown bioactivity against Candida albicans[5]. The

biological effects of such compounds are often dependent on the overall substitution pattern of

the molecule. Further research would be required to determine if 3-Dimethylaminomethyl-
benzylamine possesses any significant biological properties.

Safety and Handling
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According to the available Safety Data Sheet (SDS), 3-Dimethylaminomethyl-benzylamine is

considered an irritant.[6] The toxicological properties of this compound have not been fully

investigated.[6] Therefore, it should be handled with care in a well-ventilated area or a chemical

fume hood.[6] Standard personal protective equipment, including safety goggles, chemical-

resistant gloves, and a lab coat, should be worn.[6] In case of contact with skin or eyes, the

affected area should be rinsed immediately and thoroughly with water.[6]

Table 2: Hazard Information for 3-Dimethylaminomethyl-benzylamine

Hazard Statement Precautionary Statement Source

May be harmful by ingestion

and inhalation.

Wear protective

gloves/protective clothing/eye

protection/face protection.

[6]

Material is irritating to mucous

membranes and upper

respiratory tract.

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses if

present and easy to do -

continue rinsing.

[6]

Conclusion
3-Dimethylaminomethyl-benzylamine is a chemical compound for which detailed

experimental data is limited in the public domain. This guide has compiled the available

information on its physical and chemical properties, proposed a plausible synthetic route based

on established chemical reactions, and outlined the known safety considerations. Further

experimental investigation is necessary to fully characterize this molecule and to explore its

potential applications in research and development. Researchers should proceed with caution,

employing standard laboratory safety practices when handling this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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